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Introduction

Nickel is a metal that can be found in water sources due to natural processes and industrial
activities. Monitoring nickel concentrations in water is crucial for environmental protection and
public health. The a-benzoin oxime method offers a selective and sensitive spectrophotometric
approach for the determination of nickel (ll) ions in various water samples. This method is
based on the formation of a stable, colored complex between nickel (II) and a-benzoin oxime in
an alkaline ammoniacal solution. The presence of a non-ionic surfactant, such as Triton-X-100,
enhances the color development and stability of the complex in the aqueous medium.[1][2]

Principle

In an ammoniacal solution at a pH of approximately 9, nickel () ions react with a-benzoin
oxime to form an orange-colored complex.[1][2] The stoichiometry of this complex is 1:2 (Ni:a-
benzoin oxime). The intensity of the color produced is directly proportional to the concentration
of nickel in the sample and is measured spectrophotometrically at a wavelength of maximum
absorbance (Amax) of 422 nm.[1][2] The use of Triton-X-100 as a surfactant helps to keep the
complex in solution, preventing precipitation and enhancing the sensitivity of the method.[1][2]
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Applicability

This method is suitable for the determination of nickel in various water samples, including
drinking water, groundwater, and industrial wastewater, after appropriate sample preparation.
The method is characterized by its simplicity, cost-effectiveness, and good selectivity.

Quantitative Data Summary

The following tables summarize the key analytical parameters of the a-benzoin oxime method
for nickel determination based on available literature.

Table 1: Analytical Parameters

Parameter Value Reference

Wavelength of Maximum

422 nm [1][2]
Absorbance (Amax)
pH 9 [11[2]
Stoichiometry (Ni:a-benzoin 1
oxime) '
Linearity Range 10.564 - 93.908 pg/mL
o 1.37 x 10* L mol~—t cm~1 (with
Molar Absorptivity
NHA)
Sandell's Sensitivity 0.008 pg/cm?

Table 2: Tolerance Limits of Interfering lons

The a-benzoin oxime method exhibits good selectivity for nickel at a high pH.[1] The tolerance
limit is defined as the concentration of an interfering ion that causes an error of not more than
+3% in the determination of nickel.
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Interfering lon Tolerance Ratio (Interfering lon : Ni**)
Copper (Cuz+) High tolerance at pH 9[1]

Cobalt (Co2?*) High tolerance at pH 9[1]

Chromium (Cr3+) High tolerance at pH 9[1]

Palladium (Pd2*) Forms a complex|[3]

Platinum (Pt2+) Forms a complex|3]

Experimental Protocols

1. Preparation of Reagents

o Standard Nickel (Il) Solution (1000 pug/mL): Dissolve 4.785 g of nickel (I) sulfate hexahydrate
(NiSO4-6H20) in distilled water, add a few drops of concentrated sulfuric acid, and dilute to
1000 mL in a volumetric flask.

o Working Nickel (II) Standard Solutions: Prepare a series of working standard solutions by
appropriate dilution of the stock solution.

e 0-Benzoin Oxime Solution (0.5% w/v): Dissolve 0.5 g of a-benzoin oxime in 100 mL of
ethanol.

o Ammonia Solution (1:1): Mix equal volumes of concentrated ammonia solution and distilled
water.

e Triton-X-100 Solution (5% v/v): Dissolve 5 mL of Triton-X-100 in 95 mL of distilled water.

o Buffer Solution (pH 9): Prepare a suitable buffer solution, such as an ammonium chloride-
ammonia buffer, to maintain the pH at 9.

2. Instrument Setup

o Spectrophotometer: A UV-Visible spectrophotometer capable of measuring absorbance at
422 nm.
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Cuvettes: 1 cm path length quartz or glass cuvettes.

. Calibration Curve

Into a series of 25 mL volumetric flasks, add 0, 1.0, 2.0, 3.0, 4.0, and 5.0 mL of a 10 pg/mL
working nickel standard solution.

To each flask, add 2 mL of 1:1 ammonia solution.

Add 2 mL of the 0.5% a-benzoin oxime solution to each flask.

Add 1 mL of the 5% Triton-X-100 solution to each flask.

Dilute to the mark with distilled water and mix well.

Allow the color to develop for 15 minutes.

Measure the absorbance of each solution at 422 nm against a reagent blank (the solution
containing O mL of the nickel standard).

Plot a graph of absorbance versus nickel concentration (in pg/mL).

. Sample Analysis

Take a known volume of the water sample. If necessary, filter the sample to remove any
suspended particles.

If the nickel concentration is expected to be high, dilute the sample appropriately with
distilled water.

Transfer a suitable aliquot (e.g., 10 mL) of the prepared sample into a 25 mL volumetric
flask.

Follow steps 2-7 as described in the calibration curve procedure.

Determine the concentration of nickel in the sample from the calibration curve.
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¢ Calculate the nickel concentration in the original water sample, taking into account any
dilutions.
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Caption: Experimental workflow for nickel determination.
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Caption: Reaction of Nickel with a-Benzoin Oxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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